4-(1,2,3,6-Tetrahydropyridin-4-yl)benzonitrile hydrochloride

• IUPAC Name: 4-(1,2,3,6-tetrahydropyridin-4-yl)benzonitrile;hydrochloride
• InChI: InChI=1S/C12H12N2.ClH/c13-9-10-1-3-11(4-2-10)12-5-7-14-8-6-12;/h1-5,14H,6-8H2;1H
• InChI Key: DVGLYEKOVYITIF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=CC=C(C=C2)C#N.Cl
• Molecular Formula: C12H13ClN2
• Molecular Weight: 220.70 g/mol

Description

4-(1,2,3,6-Tetrahydropyridin-4-yl)benzonitrile hydrochloride (4TBNHCl) is an organic compound that can be used as a reagent in a variety of synthetic reactions. It is a hydrochloride salt of 4-(1,2,3,6-tetrahydropyridin-4-yl)benzonitrile, which is a derivative of pyridine. 4TBNHCl is used in many different scientific research applications, including in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Synthesis and Optimization

• A study demonstrated the development and optimization of an unsymmetrical Hantzsch reaction for plant-scale manufacture, highlighting the critical role of the order of reagent addition in optimizing yield and controlling impurity levels. This process has been scaled up to produce multikilogram amounts of the Hantzsch product with close to 60% yield, indicating its significance in the synthesis of complex molecules including tetrahydropyridin derivatives (Hopes, Parker, & Patel, 2006).

Chemical Properties and Applications

• Research into the liquid crystalline behavior and photophysical properties of new series of luminescent benzonitriles, which include the tetrahydropyridin moiety, has shown potential applications in materials science. These compounds exhibit nematic and orthorhombic columnar phases and are identified as good blue emitting materials, suggesting their use in optoelectronic devices (Ahipa, Kumar, Rao, Prasad, & Adhikari, 2014).

Catalysis and Reaction Mechanisms

• Studies on the catalytic hydrogenation of related compounds to 4-(1,2,3,6-Tetrahydropyridin-4-yl)benzonitrile hydrochloride have explored the influence of solvents and reaction conditions, revealing insights into kinetic and mass transfer aspects. These findings are crucial for understanding the synthesis pathways and optimizing the production processes of such chemicals (Jelčić, Samardžić, & Zrnčević, 2016).

Structural Analysis and Supramolecular Architecture

• Investigations into the structures and spectral studies of coordination polymers involving benzonitrile derivatives have provided valuable information on how ligand modifications influence the structures and properties of metal complexes. This research opens new avenues for designing metal-organic frameworks (MOFs) with specific functions (Song et al., 2009).

Synthesis of Novel Derivatives

• A novel synthesis approach for producing 4-(5-substituted aminomethyl)-1H-tetrazol-1-yl)benzonitriles from p-aminobenzonitrile has been developed, showcasing the versatility of benzonitrile derivatives in creating biologically active compounds. This method emphasizes the potential of benzonitrile derivatives in medicinal chemistry and drug development (Rao, Rao, & Prasanna, 2014).